Tert-butyl 3-chloro-6-hydroxyindazole-1-carboxylate

• Molecular Formula: C12H13ClN2O3
• Molecular Weight: 268.69 g/mol
• IUPAC Name: tert-butyl 3-chloro-6-hydroxyindazole-1-carboxylate
• InChI: InChI=1S/C12H13ClN2O3/c1-12(2,3)18-11(17)15-9-6-7(16)4-5-8(9)10(13)14-15/h4-6,16H,1-3H3
• InChI Key: SVYKIIMTAISLEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=CC(=C2)O)C(=N1)Cl

Description

Tert-butyl 3-chloro-6-hydroxyindazole-1-carboxylate is a useful research compound. Its molecular formula is C12H13ClN2O3 and its molecular weight is 268.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl 6-(tert-butyldiphenylsilyloxy)-3-chloroindazole-1-carboxylate (17.415 g) which can be prepared according to the method described in Reference example 38, etc. was dissolved in dehydrated THF (150 mL), added with 1 mol/L-TBAF-THF solution (42 mL; manufactured by Tokyo Chemical Industry, Co., Ltd.), and stirred overnight at room temperature. The reaction solution was added with ethyl acetate and the organic layer was washed once with brine, once with water, and once with brine and dried over anhydrous sodium sulfate. After the solvent was evaporated under reduced pressure, the resulting residue was added with n-hexane (150 mL) and the suspension was subjected to ultrasonication treatment. The precipitate was filtered to obtain the title compound (6.3815 g).